Cas no 2314-17-2 (Benzothiazole,2-(butylthio)-)
Benzothiazole,2-(butylthio)- structure
Product Name:Benzothiazole,2-(butylthio)-
CAS No:2314-17-2
MF:C11H13NS2
MW:223.357620000839
CID:259957
PubChem ID:16838
Update Time:2025-04-19
Benzothiazole,2-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(butylthio)-
- 2-butylsulfanyl-1,3-benzothiazole
- AKOS003653315
- 2-(butylthio)-1,3-benzothiazole
- Butylcaptax
- BENZOTHIAZOLE, 2-(BUTYLTHIO)-
- BRN 0136982
- 2-n-butylmercapto-benzothiazole
- DTXSID60177707
- 4-27-00-01838 (Beilstein Handbook Reference)
- 2-Butylthiobenzothiazole
- 2-(Butylthio)benzothiazole
- 2314-17-2
- SCHEMBL422527
-
- Inchi: 1S/C11H13NS2/c1-2-3-8-13-11-12-9-6-4-5-7-10(9)14-11/h4-7H,2-3,8H2,1H3
- InChI Key: PXSCUDKGNNWGBZ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCCC
Computed Properties
- Exact Mass: 223.04909
- Monoisotopic Mass: 223.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- Density: 1.1894 (rough estimate)
- Boiling Point: 340.4°Cat760mmHg
- Flash Point: 159.6°C
- Refractive Index: 1.5500 (estimate)
- PSA: 12.89
Benzothiazole,2-(butylthio)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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